Cas no 1262388-29-3 (6-(2-Methoxyphenyl)-3,4-dihydro-2H-naphthalen-1-one)

• Product Name: 6-(2-Methoxyphenyl)-3,4-dihydro-2H-naphthalen-1-one
• CAS No: 1262388-29-3
• MF: C₁₇H₁₆O₂
• MW: 252.307744979858
• MDL: MFCD18208467
• CID: 2361213
• Update Time: 2025-11-06

6-(2-Methoxyphenyl)-3,4-dihydro-2H-naphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one
• 6-(2-Methoxyphenyl)-3,4-dihydronaphthalen-1(2H)-one
• 6-(2-Methoxyphenyl)-3,4-dihydro-2H-naphthalen-1-one

• MDL： MFCD18208467
• Inchi： 1S/C17H16O2/c1-19-17-8-3-2-6-15(17)13-9-10-14-12(11-13)5-4-7-16(14)18/h2-3,6,8-11H,4-5,7H2,1H3
• InChI Key： JCTZONVGBSAGEK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C3C=CC=CC=3OC)=CC=2CCC1

Computed Properties

• Exact Mass: 252.115
• Monoisotopic Mass: 252.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Additional information on 6-(2-Methoxyphenyl)-3,4-dihydro-2H-naphthalen-1-one

Recent Advances in the Study of 6-(2-Methoxyphenyl)-3,4-dihydro-2H-naphthalen-1-one (CAS: 1262388-29-3)

The compound 6-(2-Methoxyphenyl)-3,4-dihydro-2H-naphthalen-1-one (CAS: 1262388-29-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthalenone core and methoxyphenyl substitution, exhibits promising biological activities that make it a compelling subject for further investigation. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of anti-inflammatory and anticancer therapies.

One of the key findings in recent literature is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. Researchers have demonstrated that 6-(2-Methoxyphenyl)-3,4-dihydro-2H-naphthalen-1-one can inhibit the activity of certain kinases, which are critical regulators of cellular processes. This inhibition has been linked to reduced inflammatory responses and suppressed tumor growth in preclinical models, suggesting its potential as a therapeutic agent.

In addition to its biological activities, the synthetic pathways for 6-(2-Methoxyphenyl)-3,4-dihydro-2H-naphthalen-1-one have also been optimized in recent studies. Novel catalytic methods have been developed to improve the yield and purity of the compound, making it more accessible for large-scale production and further pharmacological evaluation. These advancements are crucial for transitioning the molecule from the laboratory to clinical applications.

Furthermore, computational studies have provided insights into the molecular interactions of 6-(2-Methoxyphenyl)-3,4-dihydro-2H-naphthalen-1-one with its biological targets. Molecular docking simulations and structure-activity relationship (SAR) analyses have identified key functional groups that contribute to its efficacy, paving the way for the design of more potent derivatives. These findings are expected to drive future research efforts aimed at optimizing the compound's pharmacological profile.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and ensuring its safety and efficacy in vivo. Ongoing studies are focused on addressing these gaps, with particular emphasis on pharmacokinetics and toxicology. The integration of multidisciplinary approaches, including medicinal chemistry, molecular biology, and computational modeling, will be essential for advancing the understanding and application of 6-(2-Methoxyphenyl)-3,4-dihydro-2H-naphthalen-1-one in drug discovery.

In conclusion, 6-(2-Methoxyphenyl)-3,4-dihydro-2H-naphthalen-1-one represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activities, combined with recent advancements in synthesis and characterization, position it as a valuable tool for addressing unmet medical needs. Future research will likely focus on expanding its therapeutic potential and overcoming existing limitations to bring it closer to clinical use.